Cas no 53952-98-0 (benzaldehyde, 2-(2-propynyl)- (9ci))

• Product Name: benzaldehyde, 2-(2-propynyl)- (9ci)
• CAS No: 53952-98-0
• MF: C₁₀H₈O
• MW: 144.169922828674
• MDL: MFCD18824314
• CID: 939382
• PubChem ID: 640346
• Update Time: 2025-05-25

benzaldehyde, 2-(2-propynyl)- (9ci) Chemical and Physical Properties

Names and Identifiers

• benzaldehyde, 2-(2-propynyl)- (9ci)
• InChI=1/C10H8O/c1-2-5-9-6-3-4-7-10(9)8-11/h1,3-4,6-8H,5H
• 2-prop-2-yn-1-ylbenzaldehyde
• o-propargylbenzaldehyde
• DTXSID50348722
• 2-prop-2-ynylbenzaldehyde
• 53952-98-0
• benzaldehyde, 2-(2-propynyl)-

• MDL： MFCD18824314
• Inchi： 1S/C10H8O/c1-2-5-9-6-3-4-7-10(9)8-11/h1,3-4,6-8H,5H2
• InChI Key： HOEONRAESZJIQP-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1CC#C

Computed Properties

• Exact Mass: 144.057514874g/mol
• Monoisotopic Mass: 144.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Additional information on benzaldehyde, 2-(2-propynyl)- (9ci)

Compound CAS No. 53952-98-0: Benzaldehyde, 2-(2-propynyl)- (9CI)

The compound with CAS No. 53952-98-0, commonly referred to as benzaldehyde, 2-(2-propynyl)- (or propargyl benzal), is a significant organic compound in the field of chemistry. This compound is characterized by its unique structure, which includes a benzene ring substituted with a propargyl group (-C≡C-CH3) at the para position relative to the aldehyde group. The IUPAC name for this compound is 4-propargylbenzaldehyde, and it belongs to the broader category of aromatic aldehydes.

Benzaldehyde, 2-(2-propynyl)- has garnered attention in recent years due to its versatile applications in various industries. Its structure makes it an ideal candidate for use in pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies have highlighted its potential as a building block in the synthesis of complex molecules, particularly in drug discovery programs targeting cancer and neurodegenerative diseases.

The synthesis of 4-propargylbenzaldehyde can be achieved through several methods, including the propargylation of benzaldehyde derivatives or through direct alkylation reactions. Researchers have explored green chemistry approaches to optimize its production, minimizing environmental impact while maintaining high yields. For instance, catalytic systems using palladium or copper catalysts have been employed to facilitate efficient coupling reactions.

In terms of chemical properties, benzaldehyde, 2-(2-propynyl)- exhibits moderate solubility in organic solvents and is relatively stable under normal conditions. However, it can undergo oxidation or reduction reactions under specific conditions, making it a valuable intermediate in organic synthesis. Recent advancements in asymmetric catalysis have enabled the selective synthesis of enantiomerically enriched derivatives of this compound, which are highly sought after in the pharmaceutical industry.

The applications of 4-propargylbenzaldehyde extend beyond traditional chemical synthesis. It has been utilized as a precursor in the preparation of advanced materials such as carbon nanotubes and graphene derivatives. In materials science, its ability to form stable carbon-carbon bonds has made it a key component in the development of high-performance polymers and composites.

In the fragrance and flavor industry, benzaldehyde, 2-(2-propynyl)- is valued for its unique aroma profile. It contributes to the characteristic scent of certain fruits and flowers, making it a popular ingredient in perfumes and cosmetic products. Recent research has focused on enhancing its stability and bioavailability for use in food additives and personal care products.

The safety profile of 4-propargylbenzaldehyde has also been extensively studied. While it is generally considered non-toxic at low concentrations, prolonged exposure or high doses may cause irritation to the eyes and respiratory system. Regulatory agencies have established guidelines for its safe handling and storage to ensure compliance with occupational health standards.

In conclusion, CAS No. 53952-98-0 (benzaldehyde, 2-(2-propynyl)-) stands out as a versatile and valuable compound with diverse applications across multiple industries. Its unique chemical properties and structural features continue to drive innovation in research and development. As new technologies emerge, particularly in the fields of catalysis and materials science, this compound is expected to play an even more pivotal role in advancing scientific discoveries.